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The accurate and precise measurement of atmospheric carbon dioxide (CO₂) is critical for

climate change research, carbon cycle modeling, and the verification of emission reduction

efforts. Space-based remote sensing provides the global coverage necessary to monitor CO₂

distribution, but the data retrieved from these satellite missions must be rigorously validated to

ensure their quality and reliability. This guide offers an objective comparison of the performance

of key satellite missions—Orbiting Carbon Observatory-2 (OCO-2), Greenhouse Gases

Observing Satellite (GOSAT), and TanSat—and details the experimental protocols used for

their validation.

Performance Comparison Against Ground-Based
Standards
The validation of satellite-derived column-averaged dry-air mole fractions of CO₂ (XCO₂)

predominantly relies on comparisons with the Total Carbon Column Observing Network

(TCCON). TCCON is a global network of ground-based Fourier Transform Spectrometers

(FTS) that provide precise and accurate measurements of columnar greenhouse gas

abundances, serving as a crucial reference standard.[1][2] The table below summarizes key

validation metrics from various studies, primarily focusing on the bias (mean difference) and the

standard deviation (SD) of the difference between satellite and TCCON measurements.
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Satellite Mission &
Product

Mean Bias (ppm)
vs. TCCON

Standard Deviation
of Difference (ppm)
vs. TCCON

Study Reference /
Time Period

OCO-2 0.2671 1.56
[3] (Sept 2014 - Dec

2016)

OCO-2 < 0.4 (Absolute) < 1.5 (RMS) [1]

OCO-2 0.69 ± 0.97 0.97 (Oct 2014 - May 2016)

OCO-2 0.87 1.8 (from Sept 2014)

OCO-2 (ACOS v11.1) -0.04 0.73 [4]

GOSAT -0.4107 2.216 [3] (from 2009)

GOSAT -0.62 2.3 [3] (2014 - 2016)

GOSAT 0.92 ± 1.20 1.20
[5] (Oct 2014 - May

2016)

GOSAT (ACOS) -0.20 2.26 [3]

GOSAT (vs. TCCON

over land)
-0.86 2.18 [6]

TanSat (ACOS

retrieval)
0.27 2.45 [7] (2017 - 2018)

TanSat (IMAP-DOAS

retrieval)
-0.78 1.75 [8] (from 2016)

TanSat (Target Mode,

Beijing)
2.62 1.41 [9] (2018)

TanSat (Target Mode,

Bias Corrected)
1.11 (MAE) 1.35 [9] (2018)

Note: "Bias" refers to the mean difference (Satellite - TCCON). Different retrieval algorithms,

product versions, and time periods can lead to variations in reported validation statistics.
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Overall, studies indicate that OCO-2 generally demonstrates a lower bias and smaller standard

deviation compared to GOSAT, which is attributed to its higher spatial resolution and advanced

instrumentation.[3][10] TanSat's performance is comparable, with ongoing improvements in

retrieval algorithms and bias correction enhancing its accuracy.[7][8][9]

Experimental Protocols
The cornerstone of satellite XCO₂ validation is the direct comparison with highly accurate and

precise ground-based measurements.[1][2] The primary methodology involves a multi-step

process that ensures a robust evaluation of the satellite data product.

The Total Carbon Column Observing Network (TCCON)
TCCON serves as the primary validation resource for satellite missions like OCO-2, GOSAT,

and TanSat.[1][11] The network's sites use ground-based Fourier Transform Spectrometers to

record direct solar spectra in the near-infrared region. From these spectra, the total column

abundance of CO₂ and other gases is retrieved with very high precision (better than 0.25% for

CO₂).[12] All sites adhere to a common set of standards for instrumentation, data acquisition,

and processing to ensure network-wide consistency.[2]

Co-location Methodology
Since satellite soundings are rarely perfectly coincident in space and time with ground-based

measurements, a co-location methodology is essential.[13] This process involves defining a

geographical and temporal window around a TCCON site to gather relevant satellite data for

comparison.

Spatial Matching: A common approach is to define a geographic box centered on the

TCCON station. The size of this box can vary, for example, from a ±1° latitude/longitude box

to a larger ±2° latitude by ±2.5° longitude area.[3][11] For satellite "target mode"

observations, where the instrument is specifically pointed at a validation site, this window

can be much smaller, such as ±0.5° latitude/longitude.[3]

Temporal Matching: Satellite observations within the defined spatial box are further filtered to

be close in time to the ground-based measurements, often within a window of ±30 minutes to

a few hours.[3][11]
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Data Aggregation and Filtering: All satellite soundings that meet the spatial and temporal

criteria are collected. These data points are often averaged to produce a single value for

comparison against the corresponding TCCON measurement. Data quality flags from the

satellite products are used to filter out poor-quality retrievals, such as those affected by

clouds or aerosols.

Statistical Comparison: The co-located data pairs (satellite vs. TCCON) are then statistically

analyzed. Key metrics calculated include the mean bias, the standard deviation of the

difference, the root-mean-square error (RMSE), and the correlation coefficient (R²).[11]

Secondary Validation Steps
While TCCON is the primary standard, a more comprehensive validation strategy involves a

stepwise approach to link satellite data to the World Meteorological Organization (WMO)

standard.[1] This can include:

Aircraft and Balloon Campaigns: Independent observations from aircraft and balloon-borne

instruments are compared with TCCON data.[1]

Model Comparisons: Data from atmospheric transport models like GEOS-Chem are also

used for comparison and to understand regional biases.[5]

Validation Workflow Diagram
The following diagram illustrates the generalized workflow for the validation of satellite-based

XCO₂ measurements.
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Space Segment Ground Segment

Validation Process

1. Satellite Observation
(Measures Reflected Sunlight Radiance)

2. Retrieval Algorithm
(Calculates XCO₂ from Radiance)

3. Satellite XCO₂ Product
(Level 2 Data)

4. Spatio-Temporal
Co-location

1. TCCON FTS
(Measures Direct Solar Spectra)

2. TCCON Processing
(Retrieves Ground-Truth XCO₂)

3. TCCON XCO₂ Data
(Reference Standard)

5. Statistical Comparison
& Analysis

6. Validation Results
(Bias, SD, RMSE, R²)

Click to download full resolution via product page

Caption: General workflow for validating satellite XCO₂ measurements against TCCON data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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